molecular formula C10H8Cl4N8 B8609167 2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine) CAS No. 63738-28-3

2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine)

Cat. No. B8609167
CAS RN: 63738-28-3
M. Wt: 382.0 g/mol
InChI Key: DHSKUKLYPHIVND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine) is a useful research compound. Its molecular formula is C10H8Cl4N8 and its molecular weight is 382.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

63738-28-3

Product Name

2,2'-(Piperazine-1,4-diyl)bis(4,6-dichloro-1,3,5-triazine)

Molecular Formula

C10H8Cl4N8

Molecular Weight

382.0 g/mol

IUPAC Name

2,4-dichloro-6-[4-(4,6-dichloro-1,3,5-triazin-2-yl)piperazin-1-yl]-1,3,5-triazine

InChI

InChI=1S/C10H8Cl4N8/c11-5-15-6(12)18-9(17-5)21-1-2-22(4-3-21)10-19-7(13)16-8(14)20-10/h1-4H2

InChI Key

DHSKUKLYPHIVND-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=NC(=NC(=N2)Cl)Cl)C3=NC(=NC(=N3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Piperazine (8.0 g, 92.9 mmol) is added over a 20 minute period to a mixture of 34.3 g (186 mmol) of cyanuric chloride, 19.7 g of sodium carbonate, 80 ml of water and 200 ml of toluene maintained at a temperature of 5°-10° C. The reaction mixture is stirred for 3 hours at ambient temperature. The precipitate is filtered and washed with water and toluene to obtain 26.0 g (73% yield) of N,N'-bis-(2,4-dichloro-1,3,5-triazin-6-yl)piperazine.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
34.3 g
Type
reactant
Reaction Step One
Quantity
19.7 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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